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Compound of Interest

Compound Name: HAA-09

Cat. No.: B12405083

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dosage and administration of HAA-
09, a potent oral anti-influenza agent, in mouse models of influenza virus infection. The

information is intended to guide researchers in designing and executing preclinical studies to

evaluate the efficacy and safety of this compound.

Compound Information
HAA-09 is a novel, orally bioavailable inhibitor of the influenza virus polymerase basic protein 2

(PB2) subunit. By targeting the cap-binding domain of PB2, HAA-09 effectively blocks the "cap-

snatching" mechanism essential for viral mRNA transcription and replication. It has

demonstrated potent antiviral activity against influenza A viruses, including oseltamivir-resistant

strains, with a favorable safety profile in preliminary studies.

Quantitative Data Summary
The following table summarizes the key in vitro and in vivo parameters of HAA-09.
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Parameter Value Description

EC₅₀ 0.03 µM

The concentration of HAA-09

that results in a 50% reduction

in viral replication in cell

culture.

IC₅₀ (PB2) 0.06 µM

The concentration of HAA-09

that inhibits 50% of the PB2

subunit's activity.

Safety Study Dosage (Oral) 40 mg/kg QD

A once-daily oral dose

administered to healthy mice

for 3 consecutive days to

assess safety.[1]

Therapeutic Efficacy Dosage

(Oral)
12.5 mg/kg BID

A twice-daily oral dose

administered to influenza-

infected mice for 9 days,

starting 48 hours post-

infection.[1]

In Vivo Efficacy (Survival) 85.7%

The survival rate observed in

influenza-infected mice treated

with 12.5 mg/kg BID of HAA-

09.[1]

Signaling Pathway of HAA-09
HAA-09 inhibits the cap-snatching process, a critical step in influenza virus replication. The

diagram below illustrates the mechanism of action.
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Caption: Mechanism of HAA-09 action on the influenza virus PB2 subunit.
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Experimental Protocols
Safety Evaluation in Healthy Mice
Objective: To assess the safety and tolerability of HAA-09 when administered orally to healthy

mice.

Materials:

HAA-09 compound

Vehicle solution (e.g., 0.5% methylcellulose in sterile water)

6-8 week old healthy BALB/c mice

Oral gavage needles (20-22 gauge)

Syringes

Animal balance

Procedure:

Preparation of Dosing Solution: Prepare a suspension of HAA-09 in the vehicle at a

concentration suitable for administering 40 mg/kg in a volume of 10 mL/kg. For example, for

a 20g mouse, the dose would be 0.8 mg in 0.2 mL.

Animal Acclimatization: Allow mice to acclimate to the facility for at least 72 hours before the

start of the experiment.

Dosing:

Weigh each mouse accurately before dosing.

Administer 40 mg/kg of the HAA-09 suspension orally via gavage once daily (QD) for 3

consecutive days.[1]

A control group should receive the vehicle only.
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Monitoring:

Observe the mice for any signs of toxicity, including changes in behavior, appearance, and

body weight, at least twice daily.

Record body weight daily.

Endpoint: At the end of the 3-day dosing period, and for a subsequent observation period

(e.g., 7 days), continue to monitor the animals. At the study endpoint, mice may be

euthanized for tissue collection and histopathological analysis.

Therapeutic Efficacy in an Influenza Mouse Model
Objective: To evaluate the in vivo therapeutic efficacy of HAA-09 in a lethal influenza virus

challenge model.

Materials:

HAA-09 compound

Vehicle solution

Mouse-adapted influenza A virus (e.g., A/WSN/33 (H1N1))

6-8 week old BALB/c mice

Anesthetic (e.g., isoflurane)

Oral gavage needles

Syringes

Animal balance

Procedure:

Influenza Virus Challenge:

Lightly anesthetize the mice.
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Infect the mice intranasally with a lethal dose (e.g., 5x LD₅₀) of the mouse-adapted

influenza virus in a volume of 50 µL of sterile PBS.

Treatment Initiation:

At 48 hours post-infection, begin oral administration of HAA-09.[1]

Dosing Regimen:

Administer 12.5 mg/kg of HAA-09 orally twice daily (BID) for 9 consecutive days.[1]

A control group should receive the vehicle only.

A positive control group (e.g., oseltamivir) can also be included.

Monitoring:

Monitor the mice daily for signs of illness, including weight loss, ruffled fur, lethargy, and

labored breathing.

Record body weight and survival daily for at least 15 days post-infection.[1]

Endpoint: The primary endpoint is survival. A humane endpoint should be established (e.g.,

>25% body weight loss).

Experimental Workflow Diagram
The following diagram outlines the general workflow for an in vivo efficacy study of HAA-09.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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